Cochinmicin II
Overview
Description
Cochinmicin II is a natural product found in Microbispora with data available.
Scientific Research Applications
1. Novel and Potent Cyclodepsipeptide Endothelin Antagonists
Cochinmicin II, along with Cochinmicins I and III, are identified as novel peptolides produced by Microbispora sp. ATCC 55140. These compounds are significant for their role as novel competitive endothelin antagonists. This compound and III are particularly noted for being stereoisomeric to each other, with Cochinmicin I serving as the deschloro analog of Cochinmicin III (Lam et al., 1992).
2. Structure Determination and Composition
Cochinmicins I, II, and III are cyclic depsipeptides containing six alpha-amino acids and a pyrrolecarboxylic acid. Detailed structural analysis through MS, NMR, and LC data has revealed their composition, including D-allo-threonine, D-alanine, L-phenylalanine, D-phenylalanine, and 3,5-dihydroxyphenylglycine (DHPG), among others. This composition contributes to their activity as endothelin antagonists (Zink et al., 1992).
3. Total Synthesis and Biosynthesis
The synthesis of Cochinmicin I and its derivative, Cochinmicin VI, has been achieved, highlighting the importance of phenylglycines in non-ribosomally synthesized peptides. Cochinmicin I exhibits endothelin receptor antagonist activity, making its synthesis and biosynthesis particularly relevant in scientific research (Schnegotzki et al., 2022).
4. Quorum Sensing Inhibition in Gram-positive Bacteria
This compound has been identified as an inhibitor of cyclic peptide-mediated quorum sensing in Gram-positive Firmicutes bacteria. This property makes it a candidate for therapeutic applications, particularly in combating the quorum sensing of Gram-positive pathogens (Desouky et al., 2015).
properties
CAS RN |
143728-98-7 |
|---|---|
Molecular Formula |
C46H46ClN7O12 |
Molecular Weight |
924.361 |
IUPAC Name |
N-[(2S)-1-[[(3S,6R,9R,12R,15R,16R)-12-benzyl-3,6-bis(3,5-dihydroxyphenyl)-9,16-dimethyl-2,5,8,11,14-pentaoxo-1-oxa-4,7,10,13-tetrazacyclohexadec-15-yl]amino]-1-oxo-3-phenylpropan-2-yl]-5-chloro-1H-pyrrole-2-carboxamide |
InChI |
InChI=1S/C46H46ClN7O12/c1-23-40(59)53-38(27-17-29(55)21-30(56)18-27)45(64)54-39(28-19-31(57)22-32(58)20-28)46(65)66-24(2)37(44(63)51-34(42(61)48-23)15-25-9-5-3-6-10-25)52-43(62)35(16-26-11-7-4-8-12-26)50-41(60)33-13-14-36(47)49-33/h3-14,17-24,34-35,37-39,49,55-58H,15-16H2,1-2H3,(H,48,61)(H,50,60)(H,51,63)(H,52,62)(H,53,59)(H,54,64)/t23-,24-,34-,35+,37-,38-,39+/m1/s1 |
InChI Key |
SHHDTFPTYUGWHB-LSTCLERCSA-N |
SMILES |
CC1C(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)O1)C2=CC(=CC(=C2)O)O)C3=CC(=CC(=C3)O)O)C)CC4=CC=CC=C4)NC(=O)C(CC5=CC=CC=C5)NC(=O)C6=CC=C(N6)Cl |
synonyms |
cochinmicin II |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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